Cas no 212078-58-5 (5-?methoxy-?3-?methylBenzo[b]?thiophene-?2-?carboxaldehyde)

5-Methoxy-3-methylbenzo[b]thiophene-2-carboxaldehyde is a heterocyclic aromatic compound featuring a benzo[b]thiophene core substituted with a methoxy group at the 5-position, a methyl group at the 3-position, and a formyl group at the 2-position. This structurally versatile aldehyde serves as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its electron-rich aromatic system and reactive aldehyde moiety enable efficient derivatization, facilitating the construction of complex molecular frameworks. The compound's stability and well-defined reactivity profile make it suitable for use in cross-coupling reactions, condensation processes, and other transformations requiring precise control. Its purity and consistent performance are critical for reproducible results in research and industrial applications.

5-?methoxy-?3-?methylBenzo[b]?thiophene-?2-?carboxaldehyde structure

212078-58-5 structure

Product Name:5-?methoxy-?3-?methylBenzo[b]?thiophene-?2-?carboxaldehyde

CAS No:212078-58-5

MF:C₁₁H₁₀O₂S

MW:206.260901927948

CID:2107546

PubChem ID:18467020

Update Time:2025-06-07

5-?methoxy-?3-?methylBenzo[b]?thiophene-?2-?carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-?methoxy-?3-?methylBenzo[b]?thiophene-?2-?carboxaldehyde
- DA-38888
- 5-Methoxy-3-methylbenzo[b]thiophene-2-carbaldehyde
- 212078-58-5
- Z3244813522
- 5-methoxy-3-methyl-1-benzothiophene-2-carbaldehyde
- SCHEMBL6958908
- EN300-7465549
- Inchi： 1S/C11H10O2S/c1-7-9-5-8(13-2)3-4-10(9)14-11(7)6-12/h3-6H,1-2H3
- InChI Key： CJWAYNUGMPLIPI-UHFFFAOYSA-N
- SMILES： S1C(C=O)=C(C)C2C=C(C=CC1=2)OC

Computed Properties

Exact Mass: 206.04015073Da
Monoisotopic Mass: 206.04015073Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 54.5Å²

5-?methoxy-?3-?methylBenzo[b]?thiophene-?2-?carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7465549-0.05g	5-methoxy-3-methyl-1-benzothiophene-2-carbaldehyde	212078-58-5	95%	0.05g	$249.0	2024-05-23
Enamine	EN300-7465549-0.1g	5-methoxy-3-methyl-1-benzothiophene-2-carbaldehyde	212078-58-5	95%	0.1g	$372.0	2024-05-23
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Enamine	EN300-7465549-1.0g	5-methoxy-3-methyl-1-benzothiophene-2-carbaldehyde	212078-58-5	95%	1.0g	$1070.0	2024-05-23
Enamine	EN300-7465549-2.5g	5-methoxy-3-methyl-1-benzothiophene-2-carbaldehyde	212078-58-5	95%	2.5g	$2100.0	2024-05-23
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Enamine	EN300-7465549-10.0g	5-methoxy-3-methyl-1-benzothiophene-2-carbaldehyde	212078-58-5	95%	10.0g	$4606.0	2024-05-23
Aaron	AR028T6Z-50mg	5-methoxy-3-methyl-1-benzothiophene-2-carbaldehyde	212078-58-5	95%	50mg	$368.00	2025-02-16
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